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Compound of Interest

Compound Name: Disperse red 56
CAS No.: 12637-13-7
Cat. No.: B1175085
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For Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Red 56, a monoazo dye, is utilized in the textile industry for coloring synthetic fibers.
Due to the potential for certain disperse dyes to possess allergenic or carcinogenic properties,
robust and sensitive analytical methods are crucial for its detection and quantification in various
matrices, including textile products and environmental samples. These application notes
provide detailed protocols for the analysis of Disperse Red 56 using state-of-the-art
techniques, primarily focusing on Liquid Chromatography with Tandem Mass Spectrometry
(LC-MS/MS) and outlining a general approach for electrochemical detection.

Physicochemical Properties of Disperse Red 56
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Property Value

Chemical Name 3-[--INVALID-LINK--amino]propanenitrile
CAS Number 12637-13-7

Molecular Formula C17H16CINsO3

Molecular Weight 373.79 g/mol

Class Monoazo Dye

I. Quantitative Analysis by Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the preferred method for the sensitive and selective quantification of Disperse
Red 56 due to its ability to distinguish the analyte from complex sample matrices.[1]

Experimental Protocol

1. Sample Preparation (Textile Matrix)

This protocol is adapted from established methods for the extraction of disperse dyes from
textiles.[2][3]

1.1. Weighing: Accurately weigh 1.0 g of the homogenized textile sample into a conical flask.
e 1.2. Extraction: Add 20 mL of methanol to the flask.

o 1.3. Ultrasonication: Place the flask in an ultrasonic bath and sonicate for 30 minutes at
60°C.

e 1.4. Centrifugation: Centrifuge the extract at 4000 rpm for 10 minutes.

o 1.5, Filtration: Filter the supernatant through a 0.22 um PTFE syringe filter into an LC vial for
analysis.

2. UPLC-MS/MS System and Conditions
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The following conditions provide a starting point for method development and are based on
general methods for disperse dye analysis.[1][2]

e 2.1. Liquid Chromatography

o System: UHPLC system

o Column: C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 pm)

o Mobile Phase A: Water with 0.1% formic acid

o Mobile Phase B: Methanol with 0.1% formic acid

o Gradient: A suitable gradient from a high aqueous to a high organic content should be
optimized. A starting point could be a linear gradient from 10% to 95% B over 10 minutes.

o Flow Rate: 0.3 mL/min

o Column Temperature: 40°C

o Injection Volume: 5 uL

e 2.2. Mass Spectrometry

o

System: Triple quadrupole mass spectrometer

[¢]

lonization Source: Electrospray lonization (ESI), positive ion mode

[e]

Acquisition Mode: Multiple Reaction Monitoring (MRM)

[e]

Source Temperature: 150°C

o

Desolvation Temperature: 500°C

[¢]

Gas Flows: Optimized for the specific instrument.

3. MRM Transition for Disperse Red 56
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The specific MRM transitions (precursor ion — product ions) are critical for the selectivity and
sensitivity of the LC-MS/MS method. As these are not readily available in the literature, they
must be determined empirically by infusing a standard solution of Disperse Red 56 into the
mass spectrometer.

o Predicted Precursor lon [M+H]*: Based on the molecular weight of 373.79, the expected
protonated molecule [M+H]* would have an m/z of approximately 374.8.

o Determination of Product lons: Perform a product ion scan on the precursor ion to identify
the most stable and abundant fragment ions. Two to three product ions should be selected
for the MRM method, one for quantification and the others for confirmation.

Data Presentation

The following table summarizes typical performance characteristics for the LC-MS/MS analysis
of disperse dyes. The specific values for Disperse Red 56 should be determined during
method validation.

Parameter Expected Performance Range
Linearity (r?) >0.99

Limit of Detection (LOD) 0.02 - 1.35 ng/mL][2]

Limit of Quantification (LOQ) 0.06 - 4.09 ng/mL|[2]

Recovery from Textiles 80 - 115%

Repeatability (%RSD) <15%

Workflow Diagram

© 2026 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1175085/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-analytical-detection-of-disperse-red-56
https://www.benchchem.com/product/b1175085/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-analytical-detection-of-disperse-red-56
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100SJKJ.TXT
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=P100SJKJ.TXT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175085?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sample Preparation

Weigh 1.0g Textile

A\

Add 20mL Methanol

A\

[Ultrasonicate (60°C, 30 minD

A\

[Centrifuge (4000 rpm, 10 minD
\
Filter (0.22 um PTFE)

Filtered Extract

G J

‘ UPLC-MS/HS Analysis )

Inject 5 pL into UPLC
\

Ghromatographic Separation (ClSD

A\

(Electrospray lonization (ESI+))

A\

MRM Detection (QqQ)

Data Pr"cessing

Peak Integration

\
(Quantification vs. Calibration Curve]

A

(Report Concentration (mglkga

- J

.

-

Click to download full resolution via product page

Caption: Workflow for the analysis of Disperse Red 56 in textiles by UPLC-MS/MS.
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Il. Electrochemical Detection of Disperse Red 56

Electrochemical methods offer a cost-effective and portable alternative for the detection of
electroactive compounds like azo dyes.[4] The azo group (-N=N-) in Disperse Red 56 is
reducible, making it suitable for voltammetric analysis.

General Experimental Protocol (for adaptation)

This protocol outlines a general approach for developing a voltammetric method for Disperse
Red 56, as specific validated methods are not readily available.

1. Electrochemical System

e Potentiostat: A standard laboratory potentiostat.

o Electrochemical Cell: A three-electrode system comprising:
o Working Electrode: Glassy Carbon Electrode (GCE) or a chemically modified electrode.
o Reference Electrode: Ag/AgCI electrode.
o Counter Electrode: Platinum wire.

2. Measurement Procedure

e 2.1. Supporting Electrolyte: Prepare a suitable buffer solution (e.g., phosphate buffer or
Britton-Robinson buffer) to control the pH, which significantly influences the electrochemical

response of azo dyes.

e 2.2. Standard Solutions: Prepare a stock solution of Disperse Red 56 in an appropriate
solvent (e.g., methanol) and dilute with the supporting electrolyte to create a series of
calibration standards.

o 2.3. Voltammetric Technique: Differential Pulse Voltammetry (DPV) or Square Wave
Voltammetry (SWV) are recommended for their higher sensitivity compared to Cyclic
Voltammetry (CV).

e 2.4. Measurement:

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1175085/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-analytical-detection-of-disperse-red-56
https://www.mdpi.com/1420-3049/29/21/5026
https://www.benchchem.com/product/b1175085/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-analytical-detection-of-disperse-red-56
https://www.benchchem.com/product/b1175085/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-analytical-detection-of-disperse-red-56
https://www.benchchem.com/product/b1175085/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-analytical-detection-of-disperse-red-56
https://www.benchchem.com/product/b1175085/docs?utm_src=pdf-body#application-notes-and-protocols-for-the-analytical-detection-of-disperse-red-56
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1175085?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Pipette a known volume of the supporting electrolyte into the electrochemical cell.
o Deoxygenate the solution by purging with nitrogen gas for 5-10 minutes.
o Record the blank voltammogram.

o Add a known concentration of the Disperse Red 56 standard and record the
voltammogram.

o Areduction peak corresponding to the azo group reduction should be observed.

o Construct a calibration curve by plotting the peak current versus the concentration of
Disperse Red 56.

3. Method Validation

The developed method must be validated for linearity, limit of detection (LOD), limit of
quantification (LOQ), precision, and accuracy.

Data Presentation

The performance characteristics of the electrochemical method need to be experimentally

determined.
Parameter To be Determined
Linear Range e.g., UM or mg/L
Limit of Detection (LOD) e.g., UM or mg/L
Limit of Quantification (LOQ) e.g., UM or mg/L
Working Potential V vs. Ag/AgCl
Optimal pH

Logical Relationship Diagram
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Caption: Logical relationship in the electrochemical detection of Disperse Red 56.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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